N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine

• IUPAC Name: N-[2-(3-methylpyridin-2-yl)ethyl]-5-naphthalen-1-yl-1,2,4-triazin-3-amine
• InChI: InChI=1S/C21H19N5/c1-15-6-5-12-22-19(15)11-13-23-21-25-20(14-24-26-21)18-10-4-8-16-7-2-3-9-17(16)18/h2-10,12,14H,11,13H2,1H3,(H,23,25,26)
• InChI Key: ZLDCNDQIXKSWAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CCNC2=NC(=CN=N2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H19N5
• Molecular Weight: 341.4 g/mol

Description

N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine, also known as MPT0G211, is a novel small molecule compound that has been developed for its potential use in cancer treatment. This compound has been shown to exhibit potent anticancer activity in preclinical studies, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. Specifically, N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine has been shown to inhibit the activity of the protein kinase CK2, which is known to be overexpressed in many types of cancer.
Biochemical and Physiological Effects:
N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine has been shown to have a number of biochemical and physiological effects on cancer cells. For example, it has been shown to induce cell cycle arrest and apoptosis (programmed cell death) in cancer cells. In addition, N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine has been shown to inhibit the growth and invasion of cancer cells, as well as to reduce the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine in lab experiments is that it has been shown to be effective against a wide range of cancer types, which makes it a versatile tool for cancer research. In addition, N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine has been shown to be effective against cancer cells that are resistant to other forms of chemotherapy, which makes it a promising candidate for further investigation.
One limitation of using N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine in lab experiments is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity. In addition, the synthesis of N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine is complex and may be difficult to reproduce in other labs.

Future Directions

There are a number of future directions for research involving N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine. One potential area of investigation is to further elucidate the mechanism of action of N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine, which could help to identify new targets for cancer therapy. In addition, further preclinical studies are needed to determine the safety and efficacy of N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine in animal models before it can be tested in clinical trials. Finally, there is a need for more research to determine the optimal dosing and administration schedule for N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine in order to maximize its anticancer activity.

Synthesis Methods

The synthesis of N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine involves a series of chemical reactions that are carried out in a laboratory setting. The exact method of synthesis is proprietary information and has not been disclosed in the scientific literature.

Scientific Research Applications

N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine has been extensively studied in preclinical models of cancer, including cell lines and animal models. These studies have demonstrated that N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine exhibits potent anticancer activity against a variety of cancer types, including lung cancer, breast cancer, and colon cancer. In addition, N-[2-(3-methyl-2-pyridinyl)ethyl]-5-(1-naphthyl)-1,2,4-triazin-3-amine has been shown to be effective against cancer cells that are resistant to other forms of chemotherapy.